Cas no 7003-68-1 (1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl-)
7003-68-1 structure
Product Name:1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl-
CAS No:7003-68-1
MF:C11H12N2O2
MW:204.225182533264
CID:547789
PubChem ID:13774386
Update Time:2025-04-19
1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl-
- 2-oxo-N-phenylpyrrolidine-1-carboxamide
- DTXSID20549042
- 7003-68-1
-
- Inchi: 1S/C11H12N2O2/c14-10-7-4-8-13(10)11(15)12-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,12,15)
- InChI Key: YKVOYAKJCQWBHW-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C(NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 204.08996
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
1-Pyrrolidinecarboxamide, 2-oxo-N-phenyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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